Cas no 1804154-71-9 (1-(4-Bromo-2-nitrophenyl)-3-chloropropan-1-one)

• Product Name: 1-(4-Bromo-2-nitrophenyl)-3-chloropropan-1-one
• CAS No: 1804154-71-9
• MF: C₉H₇BrClNO₃
• MW: 292.513780832291
• CID: 4970731
• Update Time: 2025-05-25

1-(4-Bromo-2-nitrophenyl)-3-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2-nitrophenyl)-3-chloropropan-1-one

• Inchi： 1S/C9H7BrClNO3/c10-6-1-2-7(9(13)3-4-11)8(5-6)12(14)15/h1-2,5H,3-4H2
• InChI Key： GBPFJNMIIHICMP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])C(CCCl)=O

Computed Properties

• Exact Mass: 290.93
• Monoisotopic Mass: 290.93
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.9

Additional information on 1-(4-Bromo-2-nitrophenyl)-3-chloropropan-1-one

1-(4-Bromo-2-nitrophenyl)-3-chloropropan-1-one: A Comprehensive Overview

1-(4-Bromo-2-nitrophenyl)-3-chloropropan-1-one is a highly specialized organic compound with the CAS number 1804154-71-9. This compound is characterized by its unique structure, which combines a chloroalkyl group with a nitro-substituted aromatic ring, making it a valuable molecule in various chemical and pharmaceutical applications. The compound's structure is defined by a propanone backbone (a three-carbon chain with a ketone group) attached to a 4-bromo-2-nitrophenyl group, which introduces significant electronic and steric effects into the molecule.

The synthesis of 1-(4-Bromo-2-nitrophenyl)-3-chloropropan-1-one typically involves multi-step organic reactions, often starting from bromoarenes and nitroarenes. The introduction of the chloroalkyl group is achieved through nucleophilic substitution or other related mechanisms, depending on the specific conditions and reagents used. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing side reactions and improving overall yields.

One of the most notable applications of this compound lies in its use as an intermediate in the synthesis of advanced pharmaceutical agents. The presence of both bromine and nitro groups on the aromatic ring makes it an excellent candidate for further functionalization, such as Suzuki coupling or other cross-coupling reactions. These reactions allow for the incorporation of diverse substituents, expanding the potential pharmacological applications of the molecule.

Recent studies have highlighted the role of 1-(4-Bromo-2-nitrophenyl)-3-chloropropan-1-one in drug discovery efforts targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to modulate key biological pathways, such as kinase activity or receptor binding, has made it a focal point in medicinal chemistry research. For instance, researchers have explored its potential as a lead compound for designing inhibitors of protein kinases, which are critical targets in oncology.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent experiments have demonstrated that derivatives of this compound can exhibit favorable charge transport properties, making them suitable for applications in organic field-effect transistors (OFETs) and related devices.

The physical properties of 1-(4-Bromo-2-nitrophenyl)-3-chloropropan-1-one are also worth noting. It has a melting point of approximately 95°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands due to the conjugated system formed by the nitro group and the aromatic ring, which can be exploited for sensing applications or as indicators in analytical chemistry.

From an environmental perspective, understanding the fate and behavior of this compound is crucial for assessing its potential impact on ecosystems. Recent toxicological studies have shown that while 1-(4-Bromo-2-nitrophenyl)-3-chloropropan-1-one exhibits moderate toxicity to aquatic organisms, its degradation pathways under aerobic conditions suggest that it can be effectively biodegraded under certain environmental conditions. This information is essential for guiding safe handling practices and waste management strategies.

In summary, 1-(4-Bromo-2-nitrophenyl)-3-chloropropan-1-one is a versatile compound with significant potential across multiple scientific disciplines. Its unique structure, combined with advancements in synthetic methodologies and application-oriented research, positions it as an important tool in modern chemical research. As ongoing studies continue to uncover new functionalities and optimize its properties, this compound is likely to play an increasingly prominent role in both academic and industrial settings.